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Compound of Interest

Compound Name: 4-(Boc-amino)-2-bromopyridine

Cat. No.: B152971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
(Boc-amino)-2-bromopyridine (CAS No. 433711-95-6), a key building block in

pharmaceutical and agrochemical research. This document includes a summary of commercial

suppliers, pricing, and purity, along with detailed experimental protocols for its synthesis.

Executive Summary
4-(Boc-amino)-2-bromopyridine, also known as tert-butyl (2-bromopyridin-4-yl)carbamate, is

a readily available chemical intermediate. It is offered by a range of suppliers in quantities

suitable for laboratory research and development, with options for bulk and custom synthesis

for larger-scale needs. Purity levels are generally high, typically ranging from 97% to over 99%.

This guide details the commercial landscape and provides a validated synthetic route for in-

house preparation.

Commercial Availability
A survey of prominent chemical suppliers indicates that 4-(Boc-amino)-2-bromopyridine is a

stock item for many vendors, ensuring relatively short lead times for researchers. The

compound is typically sold as a solid.
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The following table summarizes the availability and pricing of 4-(Boc-amino)-2-bromopyridine
from a selection of commercial suppliers. Prices are subject to change and may vary based on

institutional agreements and current stock levels.

Supplier
Product
Name

CAS
Number

Purity
Available
Quantities

Price (USD)

Sigma-

Aldrich

(Ambeed)

tert-Butyl (2-

bromopyridin-

4-

yl)carbamate

433711-95-6 97%

250 mg, 1 g,

5 g, 10 g, 25

g

$13.80 (250

mg), $17.25

(1 g), $85.10

(5 g),

$125.35 (10

g), $312.80

(25 g)[1]

Parchem

4-(Boc-

amino)-2-

bromopyridin

e

433711-95-6 - Bulk/Custom
Quote

Required[2]

Ality

Chemical

4-(Boc-

amino)-2-

bromopyridin

e

433711-95-6 99%

Metric

Ton/Day

Capacity

Quote

Required[1]

BLDpharm

tert-Butyl (2-

bromopyridin-

4-yl)

(methyl)carba

mate

2227010-56-

0
- Bulk Inquiry

Quote

Required[3]

Aladdin

Scientific

2-(BOC-

Amino)-4-

bromopyridin

e

207799-10-8 min 98% 1 g
$49.99 (1 g)

[4]

Thermo

Scientific

Chemicals

4-Amino-2-

bromopyridin

e (precursor)

7598-35-8 97% 1 g, 5 g

$32.65 (1 g),

$112.65 (5 g)

[5][6]
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Synthesis of 4-(Boc-amino)-2-bromopyridine
For laboratories preferring to synthesize the compound in-house, a common and reliable

method involves the protection of the amino group of 4-amino-2-bromopyridine with di-tert-butyl

dicarbonate (Boc anhydride).

Experimental Protocol: Boc Protection of 4-amino-2-
bromopyridine
This protocol is adapted from established chemical literature.

Materials:

4-amino-2-bromopyridine

Di-tert-butyl dicarbonate ((Boc)₂O)

Anhydrous Tetrahydrofuran (THF)

Sodium hexamethyldisilazide (NaHMDS) or similar non-nucleophilic base

Saturated aqueous ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve 4-amino-2-bromopyridine in anhydrous THF.
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Deprotonation: Cool the solution to -5 °C using an ice-salt bath. Slowly add a solution of a

strong, non-nucleophilic base such as sodium hexamethyldisilazide (NaHMDS) to

deprotonate the amino group. Stir the mixture at this temperature for approximately 10

minutes.

Boc Protection: To the reaction mixture, add di-tert-butyl dicarbonate.

Reaction Progression: Allow the reaction mixture to warm to room temperature and continue

stirring for at least one hour. Monitor the reaction progress using Thin Layer Chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of ammonium chloride.

Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate.

Washing: Wash the combined organic layers sequentially with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator to yield the crude product.

Purification (if necessary): The resulting 4-(Boc-amino)-2-bromopyridine can be further

purified by column chromatography on silica gel if required.

Synthetic Pathway Visualizations
The following diagrams, generated using the DOT language, illustrate the logical workflow for

the synthesis of 4-(Boc-amino)-2-bromopyridine and its precursor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b152971?utm_src=pdf-body
https://www.benchchem.com/product/b152971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process Product

4-amino-2-bromopyridine
Mix & Cool to -5 C

Di-tert-butyl dicarbonate

Add Boc Anhydride

Base (e.g., NaHMDS)

Add Base

Solvent (THF)

Stir at RT Quench (NH4Cl) Extract (EtOAc) Wash & Dry Concentrate 4-(Boc-amino)-2-bromopyridine

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Boc-amino)-2-bromopyridine.
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Caption: General workflow for the synthesis of the precursor, 4-amino-2-bromopyridine.

Conclusion
4-(Boc-amino)-2-bromopyridine is a commercially accessible and synthetically

straightforward building block that is crucial for the development of novel compounds in the

pharmaceutical and agrochemical sectors. Researchers have the flexibility of either procuring

the compound directly from a range of suppliers or synthesizing it in-house via a well-

established protocol. This guide serves as a valuable resource for making informed decisions

regarding the acquisition and use of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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